2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide

• IUPAC Name: 2-chloro-N-(1-pyrazin-2-ylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C11H15ClN4O/c12-7-11(17)15-9-1-5-16(6-2-9)10-8-13-3-4-14-10/h3-4,8-9H,1-2,5-7H2,(H,15,17)
• InChI Key: HRZPOVPBBGLWCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CCl)C2=NC=CN=C2
• Molecular Formula: C11H15ClN4O
• Molecular Weight: 254.71 g/mol

Description

2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide, also known as JNJ-40411813, is a chemical compound that has been studied for its potential applications in the field of medical research. This compound belongs to the class of pyrazine-containing piperidine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide involves the inhibition of specific enzymes such as acetylcholinesterase and monoamine oxidase. These enzymes are involved in the breakdown of neurotransmitters in the brain and their inhibition can lead to an increase in the levels of these neurotransmitters, which can help in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various scientific studies. Studies have shown that this compound has the ability to increase the levels of neurotransmitters such as acetylcholine and dopamine in the brain. This can lead to an improvement in cognitive function and a reduction in the symptoms of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide in lab experiments include its ability to selectively inhibit specific enzymes involved in the progression of neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the research on 2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide. One of the major areas of research is the development of more potent and selective inhibitors of specific enzymes involved in the progression of neurological disorders. Another area of research is the development of novel drug delivery systems to improve the bioavailability and efficacy of this compound. Additionally, further studies are needed to evaluate the potential toxicity and side effects of this compound in animal models and humans.
In conclusion, this compound has shown promising results in various scientific studies and has the potential to be used as a treatment for neurological disorders. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential advantages and limitations.

Scientific Research Applications

2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide has been studied for its potential applications in various scientific research areas. One of the major areas of research is its use as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound has the ability to inhibit the activity of specific enzymes that are involved in the progression of these diseases.